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Introduction

T-1840383 is a potent, orally bioavailable, small-molecule inhibitor targeting both the c-Met and
Vascular Endothelial Growth Factor (VEGF) receptor tyrosine kinases.[1] Dysregulation of the
HGF/c-Met and VEGF/VEGFR signaling pathways is a known driver in the tumorigenesis and
metastatic progression of various cancers, including gastric cancer.[1][2] T-1840383 acts as an
ATP-competitive inhibitor, effectively blocking downstream signaling from these receptors.[3][4]
Preclinical studies have demonstrated its anti-tumor activity in a range of cancer models,
making it a compound of significant interest for gastric cancer research and therapeutic
development.[1][4][5]

Mechanism of Action

T-1840383 exerts its anti-cancer effects through the dual inhibition of c-Met and VEGFRs. This
leads to:

« Inhibition of Tumor Cell Proliferation: By blocking the constitutively activated c-Met
phosphorylation in cancer cells with c-Met amplification, T-1840383 directly hinders tumor
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cell growth.[1]

o Suppression of Angiogenesis: The compound potently blocks VEGF-dependent proliferation
and capillary tube formation of endothelial cells, thereby inhibiting the formation of new blood

vessels that supply tumors.[1]

e Inhibition of Metastasis: T-1840383 has been shown to inhibit HGF-induced cell scattering
and invasion, key processes in cancer metastasis.[5]

This dual mechanism of targeting both the tumor cells directly and their vascular supply
suggests a comprehensive approach to cancer therapy.[1]

Data Presentation

o Vi . hibi ity of T-1840385

Kinase Target IC50 (nmol/L)
c-Met 1.9
VEGFR1 7.7
VEGFR2 2.2
VEGFR3 55

Source: MedChemExpress[3]

In Vitro Cellular Activity of T-1840383
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Cell Line Cancer Type Assay IC50 (nmollL)
MKN-45 Gastric Cancer Cell Proliferation 11
SNU-5 Gastric Cancer Cell Proliferation 14
HGF-induced c-Met
A549 Lung Carcinoma 3.2
Phos.
] VEGF-induced
HUVEC Endothelial Cells 0.8
VEGFR-2 Phos.
_ VEGF-induced
HUVEC Endothelial Cells 1.0

Proliferation

Source: Awazu et al., Mol Cancer Ther, 2013

In Vivo Anti-Tumor Efficacy of T-1840383 in Gastric
Cancer XenograftModel

Model

Treatment Group (Oral
Administration)

Tumor Growth Inhibition
(%)

MKN-45 (Subcutaneous

Xenograft)

30 mg/kg, once daily

85

NUGC-4 (Peritoneal

Dissemination)

30 mg/kg, once daily

Significantly prolonged survival

Source: Awazu et al., Mol Cancer Ther, 2013

Signaling Pathway
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Caption: T-1840383 inhibits c-Met and VEGFR signaling pathways.

Experimental Protocols
Western Blotting for Phospho-c-Met and Phospho-
VEGFR-2

Objective: To determine the inhibitory effect of T-1840383 on HGF-induced c-Met
phosphorylation and VEGF-induced VEGFR-2 phosphorylation.

Materials:
¢ Gastric cancer cell lines (e.g., MKN-45) or endothelial cells (e.g., HUVEC)

¢ Cell culture medium and supplements
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T-1840383

Recombinant human HGF or VEGF

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies: anti-phospho-c-Met, anti-total-c-Met, anti-phospho-VEGFR-2, anti-total-
VEGFR-2, anti-beta-actin

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Procedure:

Seed cells in 6-well plates and grow to 70-80% confluency.

Starve cells in serum-free medium for 24 hours.

Pre-treat cells with varying concentrations of T-1840383 for 1-2 hours.

Stimulate cells with HGF (e.g., 50 ng/mL) or VEGF (e.g., 20 ng/mL) for 10-15 minutes.
Wash cells with ice-cold PBS and lyse with lysis buffer.

Determine protein concentration using the BCA assay.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.
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e Incubate the membrane with primary antibodies overnight at 4°C.

e Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for
1 hour at room temperature.

e Wash the membrane again and detect the signal using an ECL substrate and an imaging
system.

Cell Proliferation Assay

Objective: To assess the effect of T-1840383 on the proliferation of gastric cancer cells.

Materials:

Gastric cancer cell lines (e.g., MKN-45, SNU-5)

96-well plates

Cell culture medium and supplements

T-1840383

Cell viability reagent (e.g., CellTiter-Glo®, MTS, or XTT)

Procedure:

e Seed cells in 96-well plates at a density of 3,000-5,000 cells per well.

o Allow cells to attach overnight.

o Treat cells with a serial dilution of T-1840383 for 72 hours.

o Add the cell viability reagent to each well according to the manufacturer's instructions.

¢ |ncubate for the recommended time.

o Measure the absorbance or luminescence using a plate reader.
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e Calculate the IC50 value by plotting the percentage of cell viability against the log
concentration of T-1840383.

Cell Proliferation Assay Workflow

Allow Cells to Attach Treat with Serial Dilutions Add Cell Viability (e
(Overnight) of T-1840383 (72h) Reagent

Measure Absorbance/ > Calculate IC50
Luminescence

Seed Gastric Cancer Cells
in 96-well plates

Click to download full resolution via product page

Caption: Workflow for the cell proliferation assay.

In Vivo Tumor Xenograft Study

Objective: To evaluate the in vivo anti-tumor efficacy of T-1840383 in a gastric cancer xenograft
model.

Materials:

e Immunocompromised mice (e.g., BALB/c nude mice)
e Gastric cancer cells (e.g., MKN-45)

o Matrigel (optional)

e T-1840383

» Vehicle control (e.g., 0.5% methylcellulose)

e Calipers for tumor measurement

Procedure:

e Subcutaneously inject a suspension of gastric cancer cells (e.g., 5 x 1076 cells in 100 L
PBS, with or without Matrigel) into the flank of each mouse.
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Monitor tumor growth. When tumors reach a palpable size (e.g., 100-200 mm?), randomize
the mice into treatment and control groups.

Administer T-1840383 (e.g., 30 mg/kg) or vehicle orally once daily.
Measure tumor volume with calipers twice weekly using the formula: (Length x Width?) / 2.
Monitor the body weight and general health of the mice.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

immunohistochemistry for p-c-Met, CD31).
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Caption: Workflow for an in vivo gastric cancer xenogratft study.

Conclusion
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T-1840383 represents a promising therapeutic agent for gastric cancer by simultaneously
targeting key pathways involved in tumor growth, angiogenesis, and metastasis. The provided
data and protocols offer a foundation for further investigation into the efficacy and mechanisms
of T-1840383 in preclinical and potentially clinical settings for gastric cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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